(Z)-methyl 2-(2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C25H29N3O5S2/c1-16-5-10-21-22(12-16)34-25(28(21)15-23(29)33-4)26-24(30)19-6-8-20(9-7-19)35(31,32)27-13-17(2)11-18(3)14-27/h5-10,12,17-18H,11,13-15H2,1-4H3
• InChI Key: XZSOPVAIXTUMCU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)C)CC(=O)OC)C
• Molecular Formula: C25H29N3O5S2
• Molecular Weight: 515.6 g/mol
• CAS No.: 897616-94-3

Description

(Z)-methyl 2-(2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate is a sophisticated chemical tool featuring a benzothiazole core, a scaffold widely recognized for its diverse biological properties (PubMed) . The molecular architecture, which integrates a 3,5-dimethylpiperidine sulfonamide moiety, suggests potential for high-affinity binding to enzymatic pockets, making it a candidate for investigating kinase signaling pathways or other ATP-binding proteins (RCSB PDB) . Researchers are exploring this compound and its analogs primarily in the context of (PubMed) cancer research and (PubMed) inflammatory disease models, where modulation of specific protein targets is of significant interest. Its mechanism of action is hypothesized to involve allosteric inhibition or protein-protein interaction disruption, providing a unique approach to probe complex cellular processes. This compound is intended for use in biochemical assays, target validation studies, and early-stage pharmacological profiling to elucidate novel therapeutic strategies.

Biological Activity

(Z)-methyl 2-(2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate is a complex organic compound with significant potential in medicinal chemistry. Its structure features a thiazole ring and a sulfonamide group, which are known to contribute to various biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, synthesis, and potential applications.

Chemical Structure and Properties

• Molecular Formula : C25H29N3O5S2
• Molecular Weight : 485.65 g/mol
• IUPAC Name : (Z)-methyl 2-(2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate

The compound's unique combination of functional groups enhances its solubility and biological activity, making it a promising candidate for further research in drug development.

Biological Activities

Research indicates that compounds similar to (Z)-methyl 2-(2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate exhibit a range of biological activities:

• Anticancer Activity : Compounds containing benzothiazole derivatives have shown efficacy against various cancer cell lines. Studies suggest that the thiazole and sulfonamide groups may enhance the anticancer properties through mechanisms such as apoptosis induction and cell cycle arrest .
• Antibacterial Properties : The sulfonamide moiety is known for its antibacterial effects, particularly against gram-positive and gram-negative bacteria. Research has demonstrated that thiazole-containing compounds can inhibit bacterial growth effectively .
• CNS Activity : The piperidine component is associated with central nervous system activity, potentially offering neuroprotective effects or serving as a lead for developing treatments for neurological disorders.

Synthesis and Reaction Mechanisms

The synthesis of (Z)-methyl 2-(2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate typically involves multi-step synthetic routes that may include:

• Formation of the thiazole ring.
• Introduction of the sulfonamide group.
• Coupling reactions to attach the piperidine and benzoyl moieties.

Recent advancements in synthetic methodologies, such as microwave-assisted synthesis and green chemistry techniques, have improved the efficiency and yield of these processes.

Case Studies

Several studies have investigated the biological activity of structurally related compounds:

Study	Compound	Biological Activity	Findings
	Benzothiazole Derivative	Anticancer	Exhibited significant inhibition of cell proliferation in SK-Hep-1 liver cancer cells.
	Thiazole Sulfonamide	Antibacterial	Showed MIC values as low as 50 μg/mL against tested bacterial strains.
	Piperidine-based Compound	CNS Activity	Demonstrated neuroprotective effects in animal models of neurodegeneration.

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Comparison of Key Structural and Functional Attributes

Compound Name / Class	Core Structure	Key Substituents	Bioactivity / Mechanism	Reference
Target Compound	Benzo[d]thiazole	6-methyl, sulfonamide, 3,5-dimethylpiperidine	Hypothesized enzyme inhibition
Ferroptosis-Inducing Agents (FINs)	Varied (e.g., aryl sulfides)	Sulfur-containing groups	Triggers ferroptosis in cancer cells
Plant-derived benzo[d]thiazoles	Benzo[d]thiazole	Natural alkyl/aryl groups	Antimicrobial, insecticidal
Synthetic sulfonamide derivatives	Sulfonamide-linked scaffolds	Piperidine, benzoyl groups	Kinase inhibition, anti-inflammatory

Key Findings:

Plant-derived benzo[d]thiazoles, such as those from C. gigantea, exhibit insecticidal activity by interacting with insect metabolic enzymes or cuticle integrity . The synthetic nature of the target compound may enhance stability compared to these natural analogues.

The (Z)-imine configuration may enhance binding selectivity compared to (E)-isomers, as seen in other Schiff base-containing drugs .

Pharmacological Potential: While FINs like erastin or RSL3 are well-characterized in oral squamous cell carcinoma (OSCC) models , the target compound’s bioactivity remains underexplored. However, its structural complexity aligns with trends in advanced drug design, where multi-functional groups are leveraged to improve efficacy and reduce resistance .

Q & A

Q. What are the standard synthetic routes for this compound?

The synthesis typically involves multi-step reactions, starting with the preparation of the benzothiazole core followed by sulfonylation and imine formation. Key steps include:

• Coupling reactions : Use of coupling agents (e.g., EDCI or DCC) to link the benzoyl and thiazole moieties .
• Sulfonylation : Introduction of the 3,5-dimethylpiperidinylsulfonyl group via sulfonic acid chlorides under anhydrous conditions .
• Purification : Column chromatography or recrystallization to isolate the (Z)-isomer, confirmed by NMR .

Q. How is the compound characterized in research settings?

Standard analytical techniques include:

• NMR spectroscopy : To confirm stereochemistry (Z-configuration) and functional group integration .
• HPLC/MS : For purity assessment (>95%) and molecular weight verification .
• X-ray crystallography : Used in structurally analogous compounds to resolve imine bond geometry .

Q. What are the key functional groups influencing its reactivity?

The benzothiazole core, sulfonamide group, and methylpiperidine moiety are critical:

• Benzothiazole : Participates in π-π stacking with biological targets .
• Sulfonamide : Enhances solubility and mediates hydrogen bonding in enzyme interactions .
• Methylpiperidine : Modulates lipophilicity and bioavailability .

Advanced Research Questions

Q. How can synthesis yield be optimized for this compound?

Strategies include:

• Flow chemistry : Improved control over reaction parameters (e.g., temperature, residence time) to reduce side products .
• Design of Experiments (DoE) : Statistical optimization of variables like solvent polarity and catalyst loading (e.g., 20% yield increase using THF vs. DCM) .
• Green chemistry : Solvent-free conditions or microwave-assisted synthesis to enhance efficiency .

Q. How can computational methods predict its biological targets?

• Molecular docking : Screening against kinase or protease databases to identify binding pockets .
• QSAR modeling : Correlating substituent effects (e.g., methylpiperidine size) with activity trends .
• MD simulations : Assessing stability of ligand-target complexes over 100-ns trajectories .

Q. What mechanisms explain its oxidation/reduction behavior?

• Oxidation : The benzothiazole sulfur atom is susceptible to oxidation with H₂O₂, forming sulfoxide derivatives .
• Reduction : NaBH₄ selectively reduces the imine bond without affecting the sulfonamide group .
• Substitution : Electrophilic aromatic substitution occurs at the 6-methyl position under acidic conditions .

Q. How to address contradictions in reported bioactivity data?

Potential causes and solutions:

• Impurities : Use HPLC-MS to detect and quantify byproducts (e.g., unreacted intermediates) .
• Stereochemical variability : Ensure (Z)-isomer purity via chiral chromatography or NOESY NMR .
• Assay variability : Standardize cell-based assays with positive controls (e.g., reference inhibitors) .